Cas no 1609651-10-6 ((2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid
• CAS No: 1609651-10-6
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 5637607
• PubChem ID: 22826874
• Update Time: 2025-05-19

(2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-{[(tert-butoxy)carbonyl]amino}propanoyl)pyrrolidine-2-carboxylic acid
• 1609651-10-6
• SCHEMBL10883992
• EN300-28229019
• L-Proline, N-[(1,1-dimethylethoxy)carbonyl]-β-alanyl-
• (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(19)14-7-6-10(16)15-8-4-5-9(15)11(17)18/h9H,4-8H2,1-3H3,(H,14,19)(H,17,18)/t9-/m0/s1
• InChI Key： HHCRVQDAOFJMPA-VIFPVBQESA-N
• SMILES： OC([C@@H]1CCCN1C(CCNC(=O)OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 286.15287181g/mol
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 507.4±45.0 °C(Predicted)
• pka: 3.62±0.20(Predicted)

Additional information on (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid (CAS No. 1609651-10-6)

(2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid (CAS No. 1609651-10-6) is a chiral pyrrolidine-based carboxylic acid derivative, widely recognized for its role in peptide synthesis and medicinal chemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for stabilizing reactive amino functionalities during multi-step organic syntheses. Its molecular structure combines a propanoyl linker and a pyrrolidine-2-carboxylic acid backbone, making it a versatile intermediate for designing bioactive molecules.

In recent years, the demand for chiral building blocks like (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid has surged due to their applications in drug discovery and bioconjugation. Researchers frequently search for "Boc-protected amino acids" or "pyrrolidine derivatives for peptide synthesis," reflecting its relevance in developing targeted therapies and PROTACs (Proteolysis Targeting Chimeras). The compound's stereochemical purity (2S-configuration) is particularly valued in asymmetric catalysis and enzyme inhibition studies.

The synthesis of CAS No. 1609651-10-6 typically involves N-Boc protection of 3-aminopropanoic acid, followed by coupling with L-proline derivatives. This process highlights its utility in solid-phase peptide synthesis (SPPS), a technique dominating discussions in biopharmaceutical R&D. Users often inquire about "Boc deprotection conditions" or "pyrrolidine-carboxylic acid solubility," underscoring the need for detailed technical data. The compound's logP and hydrogen bonding capacity further make it a candidate for optimizing drug permeability in blood-brain barrier (BBB) studies.

From an industrial perspective, (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid aligns with trends in green chemistry. Its atom economy and compatibility with microwave-assisted synthesis resonate with searches for "eco-friendly peptide coupling reagents." Additionally, its role in click chemistry and biomarker labeling has been explored in cancer research, linking it to high-traffic keywords like "precision medicine scaffolds."

Quality control of CAS 1609651-10-6 relies on advanced analytical techniques such as HPLC and chiral chromatography, addressing common queries about "chiral purity validation." The compound's MSDS and storage stability (-20°C under nitrogen) are frequently cited in laboratory protocols. As the pharmaceutical industry shifts toward continuous manufacturing, this intermediate's scalability positions it as a key player in flow chemistry applications.

Emerging studies also investigate its potential in neuropeptide modification and GPCR ligand design, topics trending in neuroscience forums. The compound's carboxylic acid moiety enables facile derivatization into amides or esters, answering search trends like "carboxylate activation methods 2024." Its low cytotoxicity profile further supports its use in cell-penetrating peptides (CPPs) research.

In summary, (2S)-1-(3-{(tert-butoxy)carbonylamino}propanoyl)pyrrolidine-2-carboxylic acid (CAS No. 1609651-10-6) exemplifies the intersection of structural elegance and functional versatility in modern organic chemistry. Its alignment with AI-driven drug design and high-throughput screening workflows ensures sustained interest, while its compliance with REACH regulations meets industrial safety standards. Future directions may explore its crystallographic properties for co-crystal engineering, a hot topic in formulation science.